Cas no 891104-28-2 (N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891104-28-2
• MF: C₁₉H₁₅ClN₆OS
• MW: 410.88000035286
• CID: 5906314
• PubChem ID: 7217686
• Update Time: 2025-10-29

N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2-chlorophenyl)methyl]-2-[[6-(2-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• N-(2-chlorobenzyl)-2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-[(2-chlorophenyl)methyl]-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• F2507-0260
• AKOS005008065
• 891104-28-2
• N-[(2-chlorophenyl)methyl]-2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H15ClN6OS/c20-14-6-2-1-5-13(14)11-22-18(27)12-28-19-24-23-17-9-8-16(25-26(17)19)15-7-3-4-10-21-15/h1-10H,11-12H2,(H,22,27)
• InChI Key： MOKGDQSKIUQKJL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1N2C(=NN=1)C=CC(C1=NC=CC=C1)=N2

Computed Properties

• Exact Mass: 410.0716580g/mol
• Monoisotopic Mass: 410.0716580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 13.13±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 891104-28-2, named N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide, has recently garnered significant attention in the field of medicinal chemistry and pharmacology. This compound represents a novel class of heterocyclic compounds with potential applications in drug discovery. Its structure incorporates a pyridine ring, a triazolopyridazine moiety, and a sulfanyl group, making it a unique candidate for exploring biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to interact with various biological targets. The triazolopyridazine core in this compound is particularly interesting as it has been linked to anti-inflammatory and anticancer properties. Researchers have demonstrated that the sulfanyl group plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the chlorophenyl group was found to significantly influence the compound's lipophilicity, which is critical for its ability to cross cellular membranes. Advanced spectroscopic techniques such as NMR and mass spectrometry were employed to confirm the compound's structure and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies conducted using human cancer cell lines revealed that it exhibits selective cytotoxicity against malignant cells while sparing normal cells. This selectivity suggests that the compound could be a potential candidate for targeted cancer therapy. Furthermore, its ability to inhibit key enzymes involved in inflammatory pathways makes it a strong contender for anti-inflammatory drug development.

One of the most recent breakthroughs involving this compound is its application in antiviral research. Preclinical studies have indicated that it possesses potent antiviral activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism behind this activity appears to involve interference with viral entry into host cells, a strategy that could be exploited for developing broad-spectrum antiviral agents.

The structural versatility of N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide also makes it an excellent scaffold for further chemical modifications. Researchers are currently exploring the effects of substituting different groups at various positions on the molecule to optimize its therapeutic potential. These modifications are expected to enhance its efficacy while minimizing potential side effects.

In conclusion, CAS No 891104-28-2 represents a cutting-edge advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structure and promising biological profiles make it a valuable asset in drug discovery pipelines. As research continues to unfold, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.